Cas no 89942-84-7 (2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid)

• Product Name: 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid
• CAS No: 89942-84-7
• MF: C₈H₇NO₆
• MW: 213.144282579422
• CID: 3030446
• PubChem ID: 57076027
• Update Time: 2025-06-08

2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydroxy-1-(3-hydroxy-4-nitrophenyl)propan-2-one
• Benzeneacetic acid, α,4-dihydroxy-3-nitro-
• 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid

• Inchi： 1S/C8H7NO6/c10-6-2-1-4(7(11)8(12)13)3-5(6)9(14)15/h1-3,7,10-11H,(H,12,13)
• InChI Key： VOIZIIUKBKGKRO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(N(=O)=O)C=1)(O)C(=O)O

Additional information on 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid

Introduction to 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid (CAS No. 89942-84-7)

2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 89942-84-7, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of both hydroxyl and nitro functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The compound's structure, featuring a central acetic acid moiety linked to a biphenyl derivative with hydroxyl and nitro substituents, suggests strong interactions with biological targets. Such structural motifs are often explored in drug discovery programs due to their ability to modulate enzyme activity and receptor binding. Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry, emphasizing their role in developing anti-inflammatory and anticancer agents.

In the context of contemporary research, 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid has been investigated for its potential in inhibiting key enzymes involved in metabolic disorders. The nitro group, in particular, has been shown to enhance binding affinity to certain enzymes, making it a valuable scaffold for drug design. Researchers have leveraged computational methods to predict its interaction with biological targets, which has accelerated the discovery process.

One of the most compelling aspects of this compound is its dual functionality. The hydroxyl groups provide opportunities for hydrogen bonding interactions, while the nitro group can participate in redox reactions, offering multiple pathways for therapeutic intervention. This duality has made it a subject of interest in the development of prodrugs, where one functional group may be designed to release another upon metabolic activation.

Recent advancements in synthetic methodologies have enabled more efficient production of 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid, making it more accessible for large-scale applications. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to optimize yield and purity. These improvements have not only reduced costs but also opened new avenues for derivative synthesis, allowing researchers to explore modified analogs with enhanced pharmacological properties.

The compound's relevance extends beyond its structural features. Its ability to cross cell membranes and interact with intracellular targets has made it a candidate for treating neurological disorders. Studies have suggested that derivatives of this molecule may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. This potential has spurred interest among pharmaceutical companies looking to develop treatments for neurodegenerative diseases.

In addition to its therapeutic applications, 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid has found utility in material science. Its ability to form stable complexes with metals has been exploited in catalysis and as a chelating agent. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

Future research directions for this compound include exploring its role in personalized medicine. By understanding how individual genetic profiles influence response to 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid, researchers can tailor therapeutic strategies to maximize efficacy while minimizing side effects. This approach aligns with the broader trend toward precision medicine, where treatments are customized based on patient-specific data.

The environmental impact of synthesizing and using 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid is also a growing concern. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption. Such initiatives not only promote sustainability but also ensure that the compound remains viable for long-term research and commercial applications.

In conclusion, 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetic acid (CAS No. 89942-84-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological interactions make it a valuable tool for researchers seeking novel therapeutic solutions. As synthetic methods improve and our understanding of its mechanisms deepens, this compound is poised to play an increasingly important role in scientific advancements.